Cas no 1083267-42-8 ((5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine)

(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine structure
1083267-42-8 structure
Product Name:(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine
CAS No:1083267-42-8
MF:C10H13N3
MW:175.230321645737
CID:1086159
PubChem ID:51072175
Update Time:2025-04-20

(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine
    • 1-(5,7-dimethylimidazo[1,2-a]pyridin-2-yl)methanamine(SALTDATA: 2HCl 1.5H2O)
    • AKOS006333301
    • 1083267-42-8
    • SCHEMBL23530802
    • DB-427160
    • 5,7-Dimethylimidazo[1,2-a]pyridine-2-methanamine
    • 1-(5,7-dimethylimidazo[1,2-a]pyridin-2-yl)methanamine
    • MDL: MFCD16556106
    • Inchi: 1S/C10H13N3/c1-7-3-8(2)13-6-9(5-11)12-10(13)4-7/h3-4,6H,5,11H2,1-2H3
    • InChI Key: SKGZYIOXRGOANX-UHFFFAOYSA-N
    • SMILES: N12C=C(CN)N=C1C=C(C)C=C2C

Computed Properties

  • Exact Mass: 175.110947427g/mol
  • Monoisotopic Mass: 175.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.3Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Flash Point: 105.5±30.1 °C

(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine Security Information

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